Cas no 887267-38-1 (3-Chloro-2,4-difluorobenzonitrile)

• Product Name: 3-Chloro-2,4-difluorobenzonitrile
• CAS No: 887267-38-1
• MF: C₇H₂ClF₂N
• MW: 173.547287464142
• MDL: MFCD06658267
• CID: 69335
• PubChem ID: 19373912
• Update Time: 2024-10-26

3-Chloro-2,4-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluorobenzonitrile
• 3-Chloro-2,4-difluoro-benzonitrile
• 3-chloro-2,4-difluorobenzenecarbonitrile
• PubChem4724
• Benzonitrile, 3-chloro-2,4-difluoro-
• KSC661E6L
• GPMCRPWQJBLUIO-UHFFFAOYSA-N
• 2,4-difluoro-3-chlorobenzonitrile
• SBB064506
• FCH922805
• Benzonitrile,3-chloro-2,4-difluoro-
• AM62134
• AS01636
• VZ26549
• CM12997
• 3-?Chloro-?2,?4-?d
• 3-Chloro-2,4-difluorobenzonitrile (ACI)
• DB-005289
• AKOS005063946
• DS-1681
• AC-4038
• 3-Chloro-2 pound not4-difluorobenzonitrile
• 887267-38-1
• 3-?Chloro-?2,?4-?difluorobenzonitrile
• MFCD06658267
• SCHEMBL2730532
• DTXSID10598483

• MDL： MFCD06658267
• Inchi： 1S/C7H2ClF2N/c8-6-5(9)2-1-4(3-11)7(6)10/h1-2H
• InChI Key： GPMCRPWQJBLUIO-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=C(Cl)C(F)=CC=1

Computed Properties

• Exact Mass: 172.9843831g/mol
• Monoisotopic Mass: 172.9843831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.434
• Melting Point: 35°C
• Boiling Point: 208.8±35.0 °C at 760 mmHg
• Flash Point: 80.1±25.9 °C
• Refractive Index: 1.513
• PSA: 23.79000
• LogP: 2.48988
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

3-Chloro-2,4-difluorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides